Cas no 17626-87-8 (Benzothiazole,2-(1-methylpropyl)-)
17626-87-8 structure
Product Name:Benzothiazole,2-(1-methylpropyl)-
CAS No:17626-87-8
MF:C11H13NS
MW:191.29262137413
CID:122456
PubChem ID:12209633
Update Time:2025-04-18
Benzothiazole,2-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(1-methylpropyl)-
- Benzothiazole, 2-(1-methylpropyl)- (9CI)
- SCHEMBL21013873
- SCHEMBL1412715
- 2-butan-2-yl-1,3-benzothiazole
- 17626-87-8
-
- Inchi： 1S/C11H13NS/c1-3-8(2)11-12-9-6-4-5-7-10(9)13-11/h4-8H,3H2,1-2H3
- InChI Key： ZTINYSSZVASPQX-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1C(C)CC
Computed Properties
- Exact Mass: 191.07699
- Monoisotopic Mass: 191.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
Benzothiazole,2-(1-methylpropyl)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
17626-87-8 (Benzothiazole,2-(1-methylpropyl)-) Related Products
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